Cas no 268734-41-4 (4,6-Difluorobenzo[d]isoxazol-3-amine)
4,6-Difluorobenzo[d]isoxazol-3-amine is a fluorinated heterocyclic compound featuring a benzoisoxazole core with amine and difluoro substitutions at key positions. Its unique structure imparts significant reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the isoxazole-amine scaffold offers versatility in derivatization. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to moisture and light.
268734-41-4 structure
Product Name:4,6-Difluorobenzo[d]isoxazol-3-amine
CAS No:268734-41-4
MF:C7H4F2N2O
MW:170.116268157959
CID:914642
PubChem ID:10821028
Update Time:2025-06-07
4,6-Difluorobenzo[d]isoxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-3-amine,4,6-difluoro-(9CI)
- 4,6-difluorobenzo[d]isoxazol-3-amine
- FCH1301552
- 4,6-Difluoro-1,2-benzisoxazole-3-amine
- AX8275758
- SCHEMBL6928814
- DB-267368
- 4,6-difluoro-1,2-benzoxazol-3-amine
- 1,2-BENZISOXAZOL-3-AMINE, 4,6-DIFLUORO-
- 268734-41-4
- 4,6-Difluorobenzo[d]isoxazol-3-amine
-
- Inchi: 1S/C7H4F2N2O/c8-3-1-4(9)6-5(2-3)12-11-7(6)10/h1-2H,(H2,10,11)
- InChI Key: JACNJKTZMRFHFD-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC2=C1C(N)=NO2)F
Computed Properties
- Exact Mass: 170.02916908g/mol
- Monoisotopic Mass: 170.02916908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- XLogP3: 1.6
4,6-Difluorobenzo[d]isoxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515953-1g |
4,6-Difluorobenzo[d]isoxazol-3-amine |
268734-41-4 | 97% | 1g |
$829 | 2024-07-28 | |
| Ambeed | A603780-1g |
4,6-Difluorobenzo[d]isoxazol-3-amine |
268734-41-4 | 97% | 1g |
$691.0 | 2024-04-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY372992-1g |
3-Amino-4,6-difluorobenzisoxazole |
268734-41-4 | ≥95% | 1g |
¥11250.00 | 2025-04-15 |
4,6-Difluorobenzo[d]isoxazol-3-amine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
268734-41-4 (4,6-Difluorobenzo[d]isoxazol-3-amine) Related Products
- 268734-39-0(7-Fluorobenzo[d]isoxazol-3-amine)
- 508178-13-0(1,2-BENZISOXAZOLE-6-METHANAMINE, 3-AMINO-4-FLUORO-)
- 868271-13-0(5-Fluorobenzodisoxazol-3-amine)
- 177995-38-9(6-Fluorobenzodisoxazol-3-ylamine)
- 280574-98-3(5,6-Difluorobenzo[d]isoxazol-3-amine)
- 916572-01-5(1,2-Benzisoxazole-3,6-diamine, 4,5,7-trifluoro-)
- 904815-05-0(4-Fluoro-1,2-benzoxazol-3-amine)
- 916571-99-8(5-Fluorobenzo[d]isoxazol-3-amine hydrochloride)
- 268734-40-3(6,7-Difluorobenzo[d]isoxazol-3-amine)
- 1344688-32-9((4-Fluoro-benzo[d]isoxazol-3-yl)-isopropyl-amine)
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